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Introduction

N-(Trifluoroacetyl)glycine, commonly abbreviated as TFA-Gly-OH, is a derivative of the amino
acid glycine. It is formally the product of the condensation of glycine's amino group with the
carboxyl group of trifluoroacetic acid (TFA)[1][2]. This compound serves as a crucial building
block and intermediate in various fields, most notably in peptide synthesis and medicinal
chemistry. The incorporation of the trifluoroacetyl group provides a means to temporarily
protect the N-terminus of glycine during chemical reactions and introduces a trifluoromethyl
moiety, a feature known to enhance the metabolic stability and bioavailability of pharmaceutical
compounds[3]. This guide provides a comprehensive overview of the chemical structure,
properties, synthesis, and applications of TFA-Gly-OH.

Chemical Structure and Identification

TFA-Gly-OH is characterized by a glycine backbone with its amino group acylated by a
trifluoroacetyl group. This structure makes it a valuable reagent for introducing both the glycine
scaffold and the trifluoroacetyl moiety into target molecules[3].

Table 1: Chemical Identifiers for TFA-Gly-OH

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b554644?utm_src=pdf-interest
https://www.benchchem.com/product/b554644?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0383547.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-_trifluoroacetyl_aminoacetic-acid
https://www.benchchem.com/product/B554644
https://www.benchchem.com/product/b554644?utm_src=pdf-body
https://www.benchchem.com/product/b554644?utm_src=pdf-body
https://www.benchchem.com/product/B554644
https://www.benchchem.com/product/b554644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source(s)
CAS Number 383-70-0 [1][4]1[5]
Molecular Formula C4H4FsNOs3 [1][5]
Molecular Weight 171.07 g/mol [11[3]
2-[(2,2,2-
IUPAC Name trifluoroacetyl)amino]acetic [2]
acid

N-(Trifluoroacetyl)glycine, TFA-
Synonyms Glycine, 2-(2,2,2- [1]

Trifluoroacetamido)acetic acid

IFAXXCBMQJNCCF-
InChl Key [31[4]1[5]
UHFFFAOYSA-N

| SMILES | C(C(=0)O)NC(=O)C(F)(F)F |[1] |

Physicochemical Properties

The physical and chemical properties of TFA-Gly-OH are summarized below. These properties
are essential for its handling, storage, and application in various experimental setups.

Table 2: Physicochemical Properties of TFA-Gly-OH
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Property Value Source(s)
Appearance White solid / crystalline [1]
powder
Melting Point 120-121 °C [1]
Boiling Point 291.6 °C [1]
Density 1.534 g/cm3 [1]
Flash Point 130 °C [1]
pKa (Predicted) 2.99+0.10 [1]
Solubility Chloroform, DMSO [1]

Room Temperature, sealed in
Storage Temperature » [1]
dry conditions

logP (Octanol/Water) -0.250 (Crippen Calculated) [6]
Water Solubility (logi10WS) -0.22 (Crippen Calculated) [6]
o 57.36 kd/mol (Joback
Enthalpy of Vaporization [6]
Calculated)

| Enthalpy of Fusion | 20.33 kJ/mol (Joback Calculated) |[6] |

Synthesis and Manufacturing

TFA-Gly-OH is typically synthesized through the trifluoroacetylation of glycine. A common and
effective laboratory-scale method involves the reaction of glycine with an acylating agent like
ethyl trifluoroacetate in the presence of a base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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